4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid

• IUPAC Name: 4-(1,1,2,2,2-pentafluoroethyl)benzoic acid
• InChI: InChI=1S/C9H5F5O2/c10-8(11,9(12,13)14)6-3-1-5(2-4-6)7(15)16/h1-4H,(H,15,16)
• InChI Key: WJKRCWXOKSNIAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)C(C(F)(F)F)(F)F
• Molecular Formula: C9H5F5O2
• DSSTOX Substance ID: DTXSID801265655
• Molecular Weight: 240.13 g/mol
• CAS RN: 383-13-1

Description

The compound 4-(1,1,2,2,2-pentafluoroethyl)benzoic acid is a derivative of benzoic acid, which is a simple aromatic carboxylic acid. Its structure is characterized by a pentafluoroethyl group attached to the para position of the benzene ring of benzoic acid. Although the specific compound is not directly studied in the provided papers, related compounds with fluorinated groups on the benzene ring have been investigated, which can give insights into the properties and reactivity of the pentafluoroethyl derivative.

Synthesis Analysis

The synthesis of fluorinated benzoic acid derivatives typically involves multiple steps, starting from nitro derivatives that are reduced to anilines, followed by halogenation and further functional group transformations. For instance, the synthesis of 3- and 4-(pentafluorosulfanyl)benzoic acid derivatives is described as starting from nitro derivatives, which are then reduced to anilines, brominated, and finally oxidized to the corresponding benzoic acids . This method could potentially be adapted for the synthesis of 4-(1,1,2,2,2-pentafluoroethyl)benzoic acid by choosing appropriate precursors and reagents.

Molecular Structure Analysis

The molecular structure and geometry of fluorinated benzoic acids can be optimized using computational methods such as density functional theory (DFT). Spectroscopic techniques like NMR, UV-VIS, and IR are commonly used to confirm the structures of such compounds . The presence of fluorinated groups can influence the electronic distribution and molecular geometry, which can be studied using these methods.

Chemical Reactions Analysis

Fluorinated benzoic acids can participate in various chemical reactions, including acid-base dissociation and azo-hydrazone tautomerism, with the extent of these equilibria being dependent on solvent composition and pH . Additionally, the reactivity of fluorinated benzenediazonium compounds in cross-coupling, azo coupling, and other transformations has been explored, indicating a wide range of possible reactions for benzoic acid derivatives with fluorinated substituents .

Physical and Chemical Properties Analysis

The physical properties of fluorinated benzoic acids, such as their thermal behavior and mesophase stability, can be significantly different from their non-fluorinated counterparts. For example, benzoic acids with semiperfluorinated alkoxy tails exhibit enhanced mesophase stability and can form different mesophase morphologies depending on the number of fluorinated chains . The introduction of a pentafluoroethyl group in 4-(1,1,2,2,2-pentafluoroethyl)benzoic acid is likely to affect its physical properties, such as melting point, solubility, and mesophase behavior, in a similar manner.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

A mixture of 4-pentafluoroethyl-benzonitrile (2.98 g, 13.5 mmol) and potassium hydroxide (3.03 g, 54.0 mmol) in water (40 mL) and ethanol (20 mL) was heated at reflux for 16 h. After cooling, the solution was partitioned between 1 M aq. hydrochloric acid solution and ethyl acetate. The organic layer was washed with brine, dried (MgSO4), and evaporated. Chromatography (SiO2, heptane-ethyl acetate gradient) produced the title compound (2.76 g, 85%). White solid, MS (ISP) 238.9 (M−H)−.